Cas no 1261980-20-4 (2-(2,3-dimethylphenyl)-4-nitrobenzoic Acid)
1261980-20-4 structure
Product Name:2-(2,3-dimethylphenyl)-4-nitrobenzoic Acid
CAS No:1261980-20-4
MF:C15H13NO4
MW:271.268024206162
MDL:MFCD18319284
CID:1219423
PubChem ID:53225214
Update Time:2025-04-20
2-(2,3-dimethylphenyl)-4-nitrobenzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2,3-dimethylphenyl)-4-nitrobenzoic Acid
- DTXSID80688946
- MFCD18319284
- 2-(2,3-Dimethylphenyl)-4-nitrobenzoic acid, 95%
- 1261980-20-4
- 2',3'-Dimethyl-5-nitro[1,1'-biphenyl]-2-carboxylic acid
-
- MDL: MFCD18319284
- Inchi: 1S/C15H13NO4/c1-9-4-3-5-12(10(9)2)14-8-11(16(19)20)6-7-13(14)15(17)18/h3-8H,1-2H3,(H,17,18)
- InChI Key: JPPKYPDAGNWWDH-UHFFFAOYSA-N
- SMILES: OC(C1C=CC(=CC=1C1C=CC=C(C)C=1C)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 271.08445790g/mol
- Monoisotopic Mass: 271.08445790g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 379
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 83.1Ų
2-(2,3-dimethylphenyl)-4-nitrobenzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB326282-5 g |
2-(2,3-Dimethylphenyl)-4-nitrobenzoic acid, 95%; . |
1261980-20-4 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB326282-5g |
2-(2,3-Dimethylphenyl)-4-nitrobenzoic acid, 95%; . |
1261980-20-4 | 95% | 5g |
€1159.00 | 2024-06-08 |
2-(2,3-dimethylphenyl)-4-nitrobenzoic Acid Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
1261980-20-4 (2-(2,3-dimethylphenyl)-4-nitrobenzoic Acid) Related Products
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- 1261977-06-3(2-(3-methylphenyl)-4-nitrobenzoic Acid)
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- 1261923-66-3(2-[3-(hydroxymethyl)phenyl]-4-nitrobenzoic Acid)
- 1261953-43-8(2-(4-methylphenyl)-4-nitrobenzoic Acid)
- 1261984-13-7(2-(3-formylphenyl)-4-nitrobenzoic Acid)
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